2-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]benzamide

• Molecular Formula: C19H22ClN3O
• Molecular Weight: 343.8 g/mol
• IUPAC Name: 2-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C19H22ClN3O/c1-2-22-11-13-23(14-12-22)16-9-7-15(8-10-16)21-19(24)17-5-3-4-6-18(17)20/h3-10H,2,11-14H2,1H3,(H,21,24)
• InChI Key: IQMUEHFABBEKGN-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3Cl

Description

2-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]benzamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as CEPPB and is a potent inhibitor of the protein kinase CK2. CK2 is an essential enzyme that plays a crucial role in various cellular processes, including DNA repair, cell cycle progression, and apoptosis. The inhibition of CK2 by CEPPB has shown promising results in the treatment of various diseases, including cancer, neurodegenerative disorders, and viral infections.

Mechanism of Action

CEPPB inhibits the activity of CK2 by binding to the ATP-binding site of the enzyme. This prevents the transfer of phosphate groups to target proteins, which are required for their activation. The inhibition of CK2 by CEPPB has been shown to induce apoptosis in cancer cells and inhibit the replication of viruses.
Biochemical and Physiological Effects:
CEPPB has been shown to have a variety of biochemical and physiological effects. In cancer cells, CEPPB induces apoptosis by activating the caspase-3 pathway. CEPPB also inhibits the PI3K/Akt pathway, which is involved in cell survival and proliferation. In addition, CEPPB has been shown to inhibit the activity of the transcription factor NF-kB, which is involved in inflammation and cell proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of CEPPB is its specificity for CK2. This allows researchers to study the effects of CK2 inhibition without affecting other cellular processes. Additionally, CEPPB has been shown to have low toxicity in animal studies, making it a promising candidate for further research. However, one limitation of CEPPB is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on CEPPB. One area of focus is the development of more potent CK2 inhibitors based on the structure of CEPPB. Additionally, researchers are studying the effects of CK2 inhibition in combination with other cancer therapies, such as chemotherapy and radiation. Finally, there is ongoing research on the potential use of CEPPB in the treatment of neurodegenerative disorders, such as Alzheimer's disease.

Synthesis Methods

The synthesis of CEPPB involves the reaction of 4-(4-ethylpiperazin-1-yl)aniline with 2-chlorobenzoyl chloride in the presence of triethylamine. The reaction takes place in anhydrous dichloromethane, and the product is purified using column chromatography. The yield of the product is typically around 70%.

Scientific Research Applications

CEPPB has been extensively studied for its potential therapeutic applications. The inhibition of CK2 by CEPPB has shown promising results in the treatment of various types of cancer, including breast cancer, prostate cancer, and leukemia. Additionally, CEPPB has been shown to have antiviral properties, inhibiting the replication of viruses such as HIV, HCV, and HSV-1. CEPPB has also been studied for its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease.